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Compound of Interest

Compound Name: Avanafil-d4

Cat. No.: B12364644 Get Quote

The fundamental molecular characteristics of Avanafil-d4 are summarized in the table below.

This data is critical for the accurate preparation of standards and the interpretation of analytical

results.

Property Value

Chemical Formula C₂₃H₂₂D₄ClN₇O₃[1][2][3]

Molecular Weight 487.98 g/mol [2][3]

Chemical Name

(S)-4-((3-chloro-4-methoxybenzyl)amino)-2-(2-

(hydroxymethyl-d2)pyrrolidin-1-yl-5,5-d2)-N-

(pyrimidin-2-ylmethyl)pyrimidine-5-

carboxamide[2][3]

Unlabeled Avanafil: A Comparative Reference
For contextual understanding and comparative analysis, the corresponding properties of the

unlabeled Avanafil are provided.

Property Value

Chemical Formula C₂₃H₂₆ClN₇O₃[4][5]

Molecular Weight 483.95 g/mol [2][5]
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Logical Relationship: Isotopic Labeling
The primary distinction between Avanafil and Avanafil-d4 lies in the isotopic substitution of four

hydrogen atoms with deuterium. This modification is fundamental to its utility as an internal

standard in mass spectrometry-based bioanalytical methods. The following diagram illustrates

this relationship.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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